![molecular formula C7H8ClN3 B159859 Pyrazolo[1,5-a]pyridin-3-amine hydrochloride CAS No. 136548-72-6](/img/structure/B159859.png)
Pyrazolo[1,5-a]pyridin-3-amine hydrochloride
Description
Pyrazolo[1,5-a]pyridine-3-amine hydrochloride, also known as PZP, is a heterocyclic compound belonging to the pyrazole class of compounds. It is a white, crystalline solid with a molecular weight of 209.64 g/mol and a melting point of 165°C. PZP is soluble in water, methanol, and ethanol, and is used in a variety of applications, including as an intermediate for the synthesis of other compounds, as a reagent in organic synthesis, and as a pharmaceutical ingredient.
Scientific Research Applications
1. Fluorescent Molecules for Studying Intracellular Processes
- Application : Pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications due to their tunable photophysical properties .
- Method : These compounds are synthesized using a simpler and greener methodology compared to other fluorophores . They are then used in various optical applications, including studying the dynamics of intracellular processes .
- Results : The compounds have shown good solid-state emission intensities, making them suitable for designing solid-state emitters . After continuous excitation at 365 nm with a xenon lamp, the normalized fluorescence intensities of these dyes decreased by 89–94%, indicating good photobleaching performance .
2. Biomedical Applications
- Application : Pyrazolo[3,4-b]pyridines, a group of heterocyclic compounds similar to Pyrazolo[1,5-a]pyridin-3-amine hydrochloride, have been used in various biomedical applications .
- Method : These compounds are synthesized from both a preformed pyrazole or pyridine . They are then used in various biomedical applications, including as potential chelating agents for ions .
- Results : More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described, which are included in more than 5500 references .
properties
IUPAC Name |
pyrazolo[1,5-a]pyridin-3-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3.ClH/c8-6-5-9-10-4-2-1-3-7(6)10;/h1-5H,8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWDHDSPZVVNBSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=NN2C=C1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90598542 |
Source
|
| Record name | Pyrazolo[1,5-a]pyridin-3-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90598542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pyrazolo[1,5-a]pyridin-3-amine hydrochloride | |
CAS RN |
136548-72-6 |
Source
|
| Record name | Pyrazolo[1,5-a]pyridin-3-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90598542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | pyrazolo[1,5-a]pyridin-3-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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